Cas no 10140-70-2 (Curvularin)
Curvularin is a biologically active secondary metabolite belonging to the resorcylic acid lactone class, primarily produced by fungi such as Curvularia species. This compound exhibits notable phytotoxic and antimicrobial properties, making it a subject of interest in agricultural and pharmaceutical research. Its unique macrocyclic structure contributes to its ability to inhibit specific enzymatic pathways, particularly those involved in cell proliferation and inflammation. Curvularin has shown potential as a lead compound in the development of novel herbicides and anticancer agents due to its selective bioactivity. Researchers value its structural simplicity and functional versatility, which facilitate derivatization for structure-activity relationship studies. Its stability under physiological conditions further enhances its applicability in experimental settings.
Curvularin structure
Product Name:Curvularin
CAS No:10140-70-2
MF:C16H20O5
MW:292.327005386353
CID:164790
Update Time:2025-05-27
Curvularin Chemical and Physical Properties
Names and Identifiers
-
- 2H-3-Benzoxacyclododecin-2,10(1H)-dione,4,5,6,7,8,9-hexahydro-11,13-dihydroxy-4-methyl-, (4S)-
- 2H-3-Benzoxacyclododecin-2,10(1H)-dione, 4,5,6,7,8,9-hexahydro-11,13-dihydroxy-4-methyl-, (-)-
- CURVULARIN
- (4R)-11,13-dihydroxy-4-methyl-4,5,6,7,
- (4S)-11,13-dihydroxy-4-methyl-4,5,6,7,8,9-hexahydro-2H-3-benzoxacyclododecine-2,10(1H)-dione
- (4S)-4,5,6,7,8,9-Hexahydro-11,13-dihydroxy-4-methyl-2H-3-benzoxacyclododecin-2,10(1H)-dione
- 11,13-dihydroxy-4-methyl-4,5,6,7,8,9-hexahydro-2H-3-benzoxacyclododecine-2,10(1H)-dione
- 2H-3-Benzoxacyclododecin-2,10(1H)-dione, 4,5,6,7,8,9-hexahydro-11,13-dihydroxy-4-methyl-, (S)- (9CI)
- NSC 166071
- S-Curvularin, NSC 166071
- 2H-3-Benzoxacyclododecin-2,10(1H)-dione, 4,5,6,7,8,9-hexahydro-11,13-dihydroxy-4-methyl-,(4S)-
- Curvularin
-
- Inchi: 1S/C16H20O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h7,9-10,17,19H,2-6,8H2,1H3/t10-/m0/s1
- InChI Key: VDUIGYAPSXCJFC-JTQLQIEISA-N
- SMILES: O1C(CC2C=C(C=C(C=2C(CCCCC[C@@H]1C)=O)O)O)=O
Computed Properties
- Exact Mass: 292.1311
Experimental Properties
- Melting Point: 206-206.5°
- Solubility: DMSO: soluble1mg/mL
- PSA: 83.83
- Specific Rotation: D18 -36.3° (c = 3.8 in ethanol)
Curvularin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C844503-1mg |
Curvularin |
10140-70-2 | 1mg |
$69.00 | 2023-05-18 | ||
| TRC | C844503-2.5mg |
Curvularin |
10140-70-2 | 2.5mg |
$133.00 | 2023-05-18 | ||
| Apollo Scientific | BIBR1117-1mg |
Curvularin |
10140-70-2 | 1mg |
£65.00 | 2025-02-19 | ||
| Apollo Scientific | BIBR1117-5mg |
Curvularin |
10140-70-2 | 5mg |
£240.00 | 2025-02-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21970-1mg |
Curvularin |
10140-70-2 | 98% | 1mg |
¥895.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21970-5mg |
Curvularin |
10140-70-2 | 98% | 5mg |
¥3005.00 | 2023-09-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C275647-5mg |
Curvularin |
10140-70-2 | ≥95% | 5mg |
¥2225.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C275647-1mg |
Curvularin |
10140-70-2 | ≥95% | 1mg |
¥526.90 | 2023-09-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202113-1mg |
Curvularin, |
10140-70-2 | ≥95% | 1mg |
¥466.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202113A-5mg |
Curvularin, |
10140-70-2 | ≥95% | 5mg |
¥1850.00 | 2023-09-05 |
Curvularin Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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